1-(4-methoxybenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• IUPAC Name: (4-methoxyphenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19N7O2/c1-22-15-14(20-21-22)16(19-11-18-15)23-7-9-24(10-8-23)17(25)12-3-5-13(26-2)6-4-12/h3-6,11H,7-10H2,1-2H3
• InChI Key: OMQMRHAOYHCIRM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OC)N=N1
• Molecular Formula: C17H19N7O2
• Molecular Weight: 353.4 g/mol

Description

This compound is a derivative of [1,2,3]triazolo[4,5-d]pyrimidine. It belongs to the class of organic compounds known as phenyl-1,2,3-triazoles. These are organic compounds containing a 1,2,3-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The stereochemistry and relative configurations of the synthesized compounds were determined by 1D and 2D NMR spectroscopy and X-ray crystallography.

Molecular Structure Analysis

The molecular structure of similar compounds was established based on spectral data, elemental analyses, and alternative synthetic routes. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were determined using IR spectrum and NMR spectrum.

Scientific Research Applications

Antiproliferative Activity

. . .

Anticancer Activity

Pyrimidine derivatives, such as the one , have been extensively studied for their anticancer activity. .

RORγt Inverse Agonists

. RORγt is a nuclear receptor that plays a crucial role in the differentiation of Th17 cells, which are involved in several autoimmune diseases.

JAK1 and JAK2 Inhibitors

. The Janus kinases (JAKs) are a family of intracellular, nonreceptor tyrosine kinases that transduce cytokine-mediated signals via the JAK-STAT pathway.

Treatment of Cardiovascular Disorders

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Treatment of Type 2 Diabetes

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Treatment of Hyperproliferative Disorders

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Antimicrobial Compounds

. This suggests that the compound could potentially have similar applications.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to the cessation of cell division

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the cell from dividing and potentially leading to apoptosis, or programmed cell death .

Result of Action

The compound’s action results in significant inhibition of cell growth . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values in the range of 45–97 nM and 6–99 nM, respectively . It also shows moderate activity against HepG-2 with an IC50 range of 48–90 nM .

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, such as antiproliferative activity against various cancer cell lines. Additionally, further studies could be conducted to understand its mechanism of action and potential applications in medicine.